Cas no 1185298-84-3 (Methyl 3-(3-pyrrolidinyloxy)benzoate hydrochloride)

• Product Name: Methyl 3-(3-pyrrolidinyloxy)benzoate hydrochloride
• CAS No: 1185298-84-3
• MF: C₁₂H₁₆ClNO₃
• MW: 257.713342666626
• CID: 4684037
• PubChem ID: 46735721
• Update Time: 2025-08-04

Methyl 3-(3-pyrrolidinyloxy)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(3-PYRROLIDINYLOXY)BENZOATE HYDROCHLORIDE
• methyl 3-(pyrrolidin-3-yloxy)benzoate hydrochloride
• methyl 3-pyrrolidin-3-yloxybenzoate;hydrochloride
• 1185298-84-3
• Z2050015528
• F74918
• Methyl 3-(pyrrolidin-3-yloxy)benzoate HCl
• BS-48163
• EN300-7445555
• AKOS015847891
• Methyl 3-(3-pyrrolidinyloxy)benzoate hydrochloride

• Inchi： 1S/C12H15NO3.ClH/c1-15-12(14)9-3-2-4-10(7-9)16-11-5-6-13-8-11;/h2-4,7,11,13H,5-6,8H2,1H3;1H
• InChI Key： CSMHAEDONDAFFF-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C(=O)OC)C=1)C1CNCC1

Computed Properties

• Exact Mass: 257.082
• Monoisotopic Mass: 257.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-(3-pyrrolidinyloxy)benzoate hydrochloride

Research Briefing on Methyl 3-(3-pyrrolidinyloxy)benzoate hydrochloride (CAS: 1185298-84-3): Recent Advances and Applications

Methyl 3-(3-pyrrolidinyloxy)benzoate hydrochloride (CAS: 1185298-84-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, drawing from peer-reviewed studies published within the last three years. The compound's structural features, including the pyrrolidinyloxy and benzoate moieties, suggest its relevance as a scaffold for drug development, particularly in targeting neurological and inflammatory pathways.

Recent studies have highlighted the role of Methyl 3-(3-pyrrolidinyloxy)benzoate hydrochloride as a precursor or intermediate in the synthesis of novel bioactive molecules. For instance, a 2023 study in the Journal of Medicinal Chemistry demonstrated its utility in the development of sigma-1 receptor ligands, which are implicated in neuroprotection and pain modulation. The compound's hydrochloride salt form enhances solubility, making it advantageous for in vitro and in vivo assays. Computational docking studies further revealed its potential to interact with key residues in target proteins, supporting its use in rational drug design.

In addition to its pharmacological potential, advancements in synthetic methodologies have been reported. A 2022 publication in Organic Process Research & Development detailed an optimized, scalable synthesis route for Methyl 3-(3-pyrrolidinyloxy)benzoate hydrochloride, achieving >95% purity and high yield (82%) through a one-pot reductive amination strategy. This progress addresses previous challenges in stereoselectivity and byproduct formation, facilitating broader industrial adoption.

Emerging applications in oncology have also been explored. Preclinical data presented at the 2023 AACR Annual Meeting indicated that derivatives of Methyl 3-(3-pyrrolidinyloxy)benzoate hydrochloride exhibit selective inhibition of histone deacetylases (HDACs) in leukemia cell lines, with IC50 values in the low micromolar range. These findings underscore its versatility as a chemical tool for epigenetic research and anticancer agent development.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and target specificity. Future research directions may include structure-activity relationship (SAR) studies to refine its therapeutic index and investigations into combination therapies. This briefing underscores the compound's growing importance in translational medicine and calls for collaborative efforts to unlock its full potential.